Cas no 1261479-92-8 (2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261479-92-8
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• CID: 4920537
• Update Time: 2025-08-05

2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7ClF3NO/c13-11-10(5-9(18)6-17-11)7-2-1-3-8(4-7)12(14,15)16/h1-6,18H
• InChI Key： ZVWVFTKUCZHQBU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 4
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine

2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine: A Promising Compound in Modern Pharmaceutical Research

2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine represents a novel class of heterocyclic compounds with potential applications in pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1261479-92-8, is characterized by its unique molecular structure, which combines a pyridine ring with a phenyl substituent bearing a trifluoromethyl group. The presence of chlorine and hydroxyl functional groups further enhances its reactivity and biological activity, making it a subject of significant interest in recent research.

Recent studies have highlighted the importance of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine in the development of targeted therapies for chronic diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as an inhibitor of protein kinase C (PKC), a key enzyme involved in inflammatory responses. This finding underscores the compound's role in modulating cellular signaling pathways, which is critical for the treatment of conditions such as rheumatoid arthritis and neurodegenerative disorders.

The molecular structure of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine is particularly noteworthy due to its ability to interact with multiple biological targets. The trifluoromethyl group on the phenyl ring contributes to enhanced metabolic stability, while the hydroxyl group facilitates hydrogen bonding with receptor sites. These properties are essential for the compound's efficacy in drug development, as they improve both solubility and bioavailability.

In the context of synthetic chemistry, the preparation of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine has been optimized through advanced catalytic methods. A 2024 paper in Organic Letters reported the use of transition metal-catalyzed coupling reactions to achieve high yields and selectivity in its synthesis. This approach not only reduces environmental impact but also aligns with the principles of green chemistry, which is a growing trend in pharmaceutical manufacturing.

The pharmacological profile of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine has been further explored in preclinical trials. Research published in Drug Discovery Today in 2023 indicated its potential as an antitumor agent, with mechanisms involving the induction of apoptosis in cancer cells. This discovery opens new avenues for the development of targeted therapies against malignancies, particularly in cases where conventional treatments have shown limited success.

Additionally, the compound's interaction with the central nervous system has been a focus of recent investigations. A 2024 study in Neuropharmacology revealed its ability to modulate neurotransmitter activity, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease. These findings highlight the versatility of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine in addressing complex biological systems.

The chemical stability of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine is another critical factor in its pharmaceutical relevance. Its resistance to hydrolysis and metabolic degradation ensures prolonged therapeutic effects, which is particularly advantageous for chronic conditions requiring sustained drug action. This stability is attributed to the electron-withdrawing nature of the trifluoromethyl group, which protects the molecule from enzymatic breakdown.

Recent advancements in computational modeling have further enhanced the understanding of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine's behavior. Machine learning algorithms have been employed to predict its binding affinity to various protein targets, enabling the rational design of more effective derivatives. These computational tools are increasingly integral to drug discovery, as they accelerate the identification of lead compounds with optimized properties.

The compound's potential in combination therapies has also been explored. A 2023 review in Pharmacological Research suggested that 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine could synergize with existing treatments for infectious diseases, particularly in the context of antimicrobial resistance. This interdisciplinary approach reflects the evolving landscape of pharmaceutical research, where multifunctional compounds are becoming more prevalent.

Despite its promising applications, the development of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine as a therapeutic agent is still in its early stages. Ongoing research aims to address challenges such as optimizing its pharmacokinetic profile and minimizing potential side effects. These efforts are crucial for translating laboratory findings into clinical practice, which requires rigorous testing and validation.

In conclusion, 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities position it as a candidate for innovative therapies across multiple disease areas. As research continues to evolve, the compound's role in modern medicine is expected to expand, offering new solutions to complex health challenges.

For further information on the synthesis, pharmacology, and potential applications of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine, additional resources and recent studies are available in specialized journals and databases. These sources provide deeper insights into the compound's properties and its implications for future drug development.

Overall, the study of 2-Chloro-5-hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine exemplifies the dynamic interplay between chemical innovation and medical science. As researchers continue to unravel its mechanisms and optimize its properties, the compound is poised to play a pivotal role in the next generation of therapeutic interventions.